Cas no 133332-52-2 (Benzenemethanamine, 3-amino-alpha-ethyl- (9CI))

• Product Name: Benzenemethanamine, 3-amino-alpha-ethyl- (9CI)
• CAS No: 133332-52-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1022858
• Update Time: 2023-10-30

Benzenemethanamine, 3-amino-alpha-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-amino-alpha-ethyl- (9CI)
• 3-(1-aminopropyl)aniline
• 3-(1-Amino-propyl)-phenylamine
• (R)-3-(1-Amino-propyl)-phenylamine
• BENZENEMETHANAMINE, 3-AMINO-ALPHA-ETHYL-
• DTXSID40597348
• SB31672
• EN300-695578
• 1213878-29-5
• SB31822
• SB32869
• SCHEMBL9439972
• 133332-52-2

• Inchi： 1S/C9H14N2/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,10-11H2,1H3
• InChI Key： NFNRDIHXXVJCJI-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=C(C=1)N)CC

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines